Tetrodotoxin citrate

• CAS No.: 18660-81-6
• Product Name: Tetrodotoxin citrate
• Molecular Formula: C17H25N3O15
• Molecular Weight: 511.4 g/mol
• IUPAC Name: (5R,6R,7S,9R,11R,12R,13S,14S)-3-amino-14-(hydroxymethyl)-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C11H17N3O8.C6H8O7/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5;7-3(8)1-6(13,5(11)12)2-4(9)10/h2-7,15-20H,1H2,(H3,12,13,14);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t2-,3+,4+,5-,6-,7+,9+,10?,11-;/m1./s1
• Standard InChIKey: CFMYXEVWODSLAX-QOZOJKKESA-N
• Isomeric SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.C([C@@]1([C@@H]2[C@@H]3[C@H](N=C(NC34[C@H]([C@H]1O[C@@]([C@H]4O)(O2)O)O)N)O)O)O
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O
• Canonical SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O
• Appearance: Assay:≥98%A white to off-white solid
• Colorform: Crystals
• Melting Point: 225 °C (decomposes)
• Physical Description: Colorless crystalline solid that darkens when heated above 428°F (220°C).
• Description: Tetrodotoxin is a neurotoxin with potential analgesic activity. Tetrodotoxin binds to the pores of fast voltage-gated fast sodium channels in nerve cell membranes, inhibiting nerve action potentials and blocking nerve transmission. Although found in various species of fish (such as the pufferfish), newts, frogs, flatworms, and crabs, tetrodotoxin, for which there is no known antidote, is actually produced by bacteria such as Vibrio alginolyticus, Pseudoalteromonas tetraodonis, and other vibrio and pseudomonas bacterial species.; An aminoperhydroquinazoline poison found mainly in the liver and ovaries of fishes in the order TETRAODONTIFORMES, which are eaten. The toxin causes paresthesia and paralysis through interference with neuromuscular conduction.
• Shelf Life: Stable to boiling except in an alkaline solution.
• Solubility: In water, 1.0X10+6 mg/L at 25 °C /miscible/ (est); Soluble in dilute acetic acid; slightly soluble in dry alcohol, ether; practically insoluble in other organic solvents
• Synonyms: Fugu Toxin; Tarichatoxin; Tetradotoxin; Tetrodotoxin; Toxin, Fugu
• Reference: [1]. Ngoc AH, et al. Tetrodotoxin for moderate to severe cancer pain: a randomized, double blind, parallel design multicenter study.; J Pain Symptom Manage. 2008 Apr;35(4):420-9.
• PubChem Compound: 205806
• Last Modified: Nov 14 2021